Cas no 325986-67-2 (3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 325986-67-2
• MF: C₁₄H₇Cl₃N₂OS₂
• MW: 389.707177400589
• CID: 5932139
• PubChem ID: 4324146
• Update Time: 2025-10-29

3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide
• 3,5-dichloro-N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)benzamide
• Benzamide, 3,5-dichloro-N-[4-(5-chloro-2-thienyl)-2-thiazolyl]-
• 3,5-dichloro-N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]benzamide
• F0174-0154
• 325986-67-2
• AKOS003626305

• Inchi： 1S/C14H7Cl3N2OS2/c15-8-3-7(4-9(16)5-8)13(20)19-14-18-10(6-21-14)11-1-2-12(17)22-11/h1-6H,(H,18,19,20)
• InChI Key： ADLDSXHYUJNMOR-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC(Cl)=CC=2)=CS1)(=O)C1=CC(Cl)=CC(Cl)=C1

Computed Properties

• Exact Mass: 387.906538g/mol
• Monoisotopic Mass: 387.906538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 98.5Ų

Additional information on 3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 325986-67-2)

The compound 3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 325986-67-2) is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique molecular structure, featuring a thiazole core linked to a benzamide moiety and a chlorothiophene group, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current research trends, addressing common queries such as "what is 3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide used for" and "how does 3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide work."

From a structural perspective, 3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide exhibits a combination of heterocyclic and aromatic components, which are often associated with enhanced biological activity. The presence of chlorine atoms at strategic positions contributes to its stability and potential interactions with biological targets. Researchers have investigated its role as a potential inhibitor in enzymatic pathways, particularly those involving kinases or receptors, which are critical in disease modulation. Its CAS No. 325986-67-2 serves as a unique identifier in chemical databases, facilitating streamlined research and regulatory compliance.

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The synthesis of 3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide typically involves multi-step organic reactions, including amide coupling and heterocyclic formation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural verification. Given its complexity, researchers often seek information on "3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide suppliers" or "3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide price," highlighting the practical considerations in acquiring this compound for experimental use.

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In summary, 3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 325986-67-2) represents a versatile compound with promising applications in both pharmaceutical and agrochemical domains. Its study addresses key industry challenges while contributing to the advancement of molecular science. By integrating SEO-optimized keywords such as "3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide uses" and "3,5-dichloro-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylbenzamide properties," this article aims to provide a comprehensive resource for researchers and industry professionals alike.